Cas no 917750-37-9 (N-(5-Amino-pyridin-2-yl)-isobutyramide)

• Product Name: N-(5-Amino-pyridin-2-yl)-isobutyramide
• CAS No: 917750-37-9
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 3081301
• PubChem ID: 18523965
• Update Time: 2025-07-27

N-(5-Amino-pyridin-2-yl)-isobutyramide Chemical and Physical Properties

Names and Identifiers

• N-(5-Amino-pyridin-2-yl)-isobutyramide
• 917750-37-9
• SB54183
• AKOS000669513
• N-(5-Aminopyridin-2-yl)isobutyramide

• MDL： MFCD08898618
• Inchi： 1S/C9H13N3O/c1-6(2)9(13)12-8-4-3-7(10)5-11-8/h3-6H,10H2,1-2H3,(H,11,12,13)
• InChI Key： QUJYWGNXJAJXGG-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 179.105862047Da
• Monoisotopic Mass: 179.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Additional information on N-(5-Amino-pyridin-2-yl)-isobutyramide

Introduction to N-(5-Amino-pyridin-2-yl)-isobutyramide (CAS No. 917750-37-9)

N-(5-Amino-pyridin-2-yl)-isobutyramide, a compound with the chemical identifier CAS No. 917750-37-9, represents a significant area of interest in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and molecular biology. The structural motif of N-(5-Amino-pyridin-2-yl)-isobutyramide combines the versatility of the pyridine ring system with the reactivity of the amide functional group, making it a valuable scaffold for synthetic chemists and medicinal chemists alike.

The pyridine moiety, specifically positioned at the 5-position and linked to an amine group, contributes to the compound's ability to interact with various biological targets. This feature is particularly relevant in the context of modern drug design, where modularity and tunability are key principles. The amide group, on the other hand, provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. Such modifications can be tailored to optimize solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-(5-Amino-pyridin-2-yl)-isobutyramide and biological macromolecules. These studies have highlighted the compound's potential as a ligand for enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational analyses suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be implicated in various diseases, including cancer and inflammatory disorders.

In vitro studies have begun to explore the pharmacological profile of N-(5-Amino-pyridin-2-yl)-isobutyramide. Initial experiments have demonstrated its ability to modulate the activity of target proteins with high selectivity. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Furthermore, the compound's stability under various physiological conditions makes it a promising candidate for further development into a drug candidate. The ability to synthesize this compound in high purity and yield also supports its viability for preclinical studies.

The synthesis of N-(5-Amino-pyridin-2-yl)-isobutyramide involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically begins with the functionalization of a pyridine derivative, followed by the introduction of an amine group at the 5-position. Subsequent steps involve forming an amide bond with isobutyramide, which is achieved through various coupling reactions such as acylation or amidation techniques. The optimization of these reactions is essential to ensure high yields and minimal byproduct formation.

The role of this compound in drug discovery is further underscored by its potential as a building block for more complex molecules. By incorporating N-(5-Amino-pyridin-2-yl)-isobutyramide into larger scaffolds, researchers can explore novel chemical entities with enhanced biological activity. This approach aligns with current trends in drug development, where combinatorial chemistry and high-throughput screening are employed to identify new lead compounds.

As research continues to progress, the applications of N-(5-Amino-pyridin-2-yl)-isobutyramide are expected to expand beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying protein-protein interactions and developing probes for biochemical assays. Additionally, its potential use in materials science and nanotechnology cannot be overlooked, as it could serve as a precursor for functional materials with specific properties.

The future prospects for this compound are bright, driven by ongoing research efforts aimed at elucidating its full potential. Collaborative projects between academia and industry are likely to accelerate its development into viable therapeutic agents. As more data becomes available on its pharmacological properties and synthetic pathways, new opportunities will emerge for innovation in drug discovery.